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Compound of Interest

Compound Name: 4-Bromo-2-methoxybenzyl alcohol

Cat. No.: B101061 Get Quote

4-Bromo-2-methoxybenzyl alcohol is a substituted aromatic alcohol. Accurate identification

and understanding its physical properties are crucial for safe handling and experimental

design.

Table 1: Chemical Identifiers

Identifier Value

Chemical Name 4-Bromo-2-methoxybenzyl alcohol

IUPAC Name (4-bromo-2-methoxyphenyl)methanol[1]

CAS Number 17102-63-5[2][3][4]

Molecular Formula C₈H₉BrO₂[1][2]

Molecular Weight 217.06 g/mol [1][2][3]

| InChI Key| HBEIHPSICGGZIF-UHFFFAOYSA-N[3] |

Table 2: Physical and Chemical Properties
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Property Value

Physical Form Solid[3]

Melting Point 66-70 °C[3][4]

Boiling Point 50 °C @ 0.04 mmHg[4]

| Evaporation Rate | Not applicable (Solid)[2] |

Hazard Identification and Toxicology
This compound is classified as hazardous. The following tables summarize its GHS

classification and toxicological profile.

Table 3: GHS Hazard Classification

Category Information

Signal Word Warning[2][3]

Pictogram GHS07 (Exclamation Mark)[3]

Hazard Statements

H315: Causes skin irritation[2].H319: Causes

serious eye irritation[2].H335: May cause

respiratory irritation[2].

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye

protection/face protection[2].P302 + P352: IF ON SKIN: Wash with plenty of soap and

water[2].P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing[5].P304 + P340: IF

INHALED: Remove person to fresh air and keep comfortable for breathing[2][5]. |

Table 4: Toxicological Data Summary
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Toxicological Endpoint Finding

Acute Oral Toxicity
Acute Tox. 4 (H302) may apply depending
on purity and supplier[3].

Skin Corrosion/Irritation Category 2: Causes skin irritation[2].

Serious Eye Damage/Irritation Category 2: Causes serious eye irritation[2].

Respiratory/Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity
No data available; not identified as a carcinogen

by IARC or NTP[2].

Reproductive Toxicity No data available[2].

STOT-Single Exposure
Category 3: May cause respiratory irritation.

Target organ is the respiratory system[2].

STOT-Repeated Exposure No data available[2].

Aspiration Hazard Not applicable[2].

| Endocrine Disrupting Properties | This product does not contain any known or suspected

endocrine disruptors[2]. |

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Protocol 3.1: Standard Laboratory Handling
Engineering Controls: All manipulations of 4-Bromo-2-methoxybenzyl alcohol powder

must be conducted in a properly functioning chemical fume hood or other ventilated

enclosure to control airborne dust and vapors[5][6]. Ensure eyewash stations and safety

showers are readily accessible[5].

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles conforming to European Standard EN

166[2][5].

Hand Protection: Wear protective gloves (e.g., nitrile rubber) inspected for integrity before

use[2][5][7].

Skin and Body Protection: Wear a lab coat and long-sleeved clothing to prevent skin

contact[2][5].

Hygiene Measures: Avoid contact with skin, eyes, and clothing[7]. Do not eat, drink, or

smoke in the laboratory area[8]. Wash hands thoroughly with soap and water after

handling[8].

Handling Procedure: Avoid generating dust during weighing and transfer[8]. Use non-

sparking tools where applicable[7].

Protocol 3.2: Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area[5].

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents

and avoid excess heat[2].
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Risk Assessment and Control Workflow for Handling 4-Bromo-2-methoxybenzyl alcohol

Start: Planning Experiment

Step 1: Identify Hazards
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Step 2: Assess Risks
(e.g., quantity, duration,

dust generation potential)

Step 3: Implement Control Measures

Engineering Controls
(Chemical Fume Hood)

Highest Priority

Administrative Controls
(SOPs, User Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Mandatory

Step 4: Proceed with Experiment
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Emergency Response Flowchart

Personnel Exposure
Material Spill (Solid)

Emergency Occurs

Identify Exposure Route

Exposure

1. Wear full PPE (incl. respirator)
2. Avoid generating dust

3. Collect with spark-proof tools
4. Place in sealed container for disposal

Spill

Skin Contact:
- Wash with soap & water (15 min)

- Seek medical advice if irritation persists

Skin

Eye Contact:
- Rinse with water (15 min)
- Remove contact lenses

- Get immediate medical attention

Eye

Inhalation:
- Move to fresh air

- Provide artificial respiration if needed
- Get medical attention

Inhaled

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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